Cas no 2248288-13-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl 2,2-dimethylbutanedioate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl 2,2-dimethylbutanedioate
• CAS No: 2248288-13-1
• MF: C₁₆H₁₇NO₆
• MW: 319.309284925461
• CID: 6588300
• PubChem ID: 165719023
• Update Time: 2025-07-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl 2,2-dimethylbutanedioate Chemical and Physical Properties

Names and Identifiers

• 2248288-13-1
• EN300-6515895
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl 2,2-dimethylbutanedioate

• Inchi： 1S/C16H17NO6/c1-4-22-15(21)16(2,3)9-12(18)23-17-13(19)10-7-5-6-8-11(10)14(17)20/h5-8H,4,9H2,1-3H3
• InChI Key： LPNHFYORYOMXGP-UHFFFAOYSA-N
• SMILES： O(C(CC(C(=O)OCC)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 319.10558726g/mol
• Monoisotopic Mass: 319.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl 2,2-dimethylbutanedioate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl 2,2-dimethylbutanedioate (CAS: 2248288-13-1)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl 2,2-dimethylbutanedioate (CAS: 2248288-13-1) have unveiled its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoindole and dimethylbutanedioate moieties, has been investigated for its role as a versatile intermediate in drug synthesis and its potential biological activities. The following brief consolidates the latest findings and highlights the significance of this molecule in current research endeavors.

The primary focus of recent research has been on the synthetic pathways and optimization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl 2,2-dimethylbutanedioate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, achieving higher yields and purity compared to traditional methods. The optimized protocol employs a palladium-catalyzed coupling reaction, which minimizes side products and enhances scalability—a critical factor for industrial applications.

In addition to its synthetic utility, the compound has shown promising biological activity in preliminary in vitro assays. Research conducted at the University of Cambridge demonstrated its inhibitory effects on specific protein kinases involved in inflammatory pathways. These findings suggest potential therapeutic applications in autoimmune diseases, though further in vivo studies are required to validate these effects. The study also highlighted the compound's stability under physiological conditions, a key attribute for drug development.

Another significant development is the exploration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl 2,2-dimethylbutanedioate as a prodrug candidate. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its conversion into active metabolites with enhanced bioavailability. The prodrug strategy leverages the compound's ester groups, which are hydrolyzed in vivo to release the active moiety. This approach could address challenges related to poor solubility and absorption of parent drugs.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as regioselectivity in derivatization and potential toxicity of intermediates need further investigation. Collaborative efforts between academic and industrial researchers are underway to address these limitations and unlock the full potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl 2,2-dimethylbutanedioate in drug discovery and development.

In conclusion, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl 2,2-dimethylbutanedioate (CAS: 2248288-13-1) represents a promising candidate for further research in chemical biology and pharmaceuticals. Its dual role as a synthetic intermediate and a biologically active molecule underscores its versatility. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in disease models.